2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one

• IUPAC Name: 2-[(4-fluorophenyl)sulfanylmethyl]-5-hydroxypyran-4-one
• InChI: InChI=1S/C12H9FO3S/c13-8-1-3-10(4-2-8)17-7-9-5-11(14)12(15)6-16-9/h1-6,15H,7H2
• InChI Key: AJMZFXUDUORRMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC2=CC(=O)C(=CO2)O
• Molecular Formula: C12H9FO3S
• Molecular Weight: 252.26 g/mol

Description

The compound “2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one” is a complex organic molecule. It contains a pyran ring, which is a six-membered ring with one oxygen atom and five carbon atoms. The pyran ring is substituted with a hydroxy group at the 5-position and a thiomethyl group at the 2-position, which is further substituted with a 4-fluorophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyran ring, the introduction of the thiomethyl group, and the attachment of the 4-fluorophenyl group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyran ring, the thiomethyl group, and the 4-fluorophenyl group. The fluorine atom on the phenyl ring would likely have an impact on the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on various factors, including the presence of the electron-withdrawing fluorine atom and the electron-donating thiomethyl group. The hydroxy group could potentially be involved in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its lipophilicity, while the hydroxy group could contribute to its solubility in polar solvents.

Scientific Research Applications

Antibacterial Activity

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Drug Discovery and Thiazole Derivatives

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Anticancer Potential

• Lung Cancer Inhibition : Thiazole derivatives have shown promise as anticancer agents. .

Antimicrobial Drug Resistance

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Transition Metal-Catalyzed Reactions

• Suzuki–Miyaura Coupling : Investigate whether the compound participates in Suzuki–Miyaura cross-coupling reactions. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “2-(((4-fluorophenyl)thio)methyl)-5-hydroxy-4H-pyran-4-one” would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.